2-Iodo-N-isopropyl-3-methylbenzamide

• IUPAC Name: 2-iodo-3-methyl-N-propan-2-ylbenzamide
• InChI: InChI=1S/C11H14INO/c1-7(2)13-11(14)9-6-4-5-8(3)10(9)12/h4-7H,1-3H3,(H,13,14)
• InChI Key: OQVKAEFHFZUYJB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C(=O)NC(C)C)I
• Molecular Formula: C11H14INO
• Molecular Weight: 303.14 g/mol

Description

2-Iodo-N-isopropyl-3-methylbenzamide is a useful research compound. Its molecular formula is C11H14INO and its molecular weight is 303.14 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Catalyst for Alcohol Oxidation : 2-Iodo-N-isopropyl-5-methoxybenzamide has been evaluated as a catalyst for the oxidation of alcohols, showing high reactivity and environmentally benign properties, especially for benzylic alcohols (Yakura et al., 2018).

• Synthesis of Substituted 3-Methyleneisoindolin-1-One : This compound has been used in a Cu(I)-catalyzed synthesis of substituted 3-methyleneisoindolin-1-ones, demonstrating a versatile application in organic synthesis (Gogoi et al., 2014).

• Antifungal Activity : N-Isoxazolyl-2-iodobenzamides, structurally similar to 2-Iodo-N-isopropyl-3-methylbenzamide, have been synthesized and tested for their antifungal activity against various fungal strains, showing promising results (Raffa et al., 1999).

• Conformational Studies of Isopropyl Groups : Studies on N,N-diiso-propylbenzamide, an analogue of this compound, have revealed insights into the conformational equilibria and torsional barriers of isopropyl groups, providing valuable information for the design of related compounds (Berg & Pettersson, 1985).

• Oxidative Synthesis of Quinazolin-4(3H)-Ones : Molecular iodine-catalyzed oxidative coupling involving 2-aminobenzamides, which are structurally related to this compound, has been used for the synthesis of quinazolin-4(3H)-ones, highlighting its application in medicinal chemistry (Mohammed et al., 2015).

• Toxicity Study in Rats : Studies on IBZM, a compound similar to this compound, have been conducted to understand its acute toxicity in rats, providing valuable data for pharmacological and toxicological evaluations (Yang et al., 2008).

• Thermal Stability Studies : Research on the thermal stability of compounds like 2-amino-3,5-dichloro-N-methylbenzamide, which share a similar structure to this compound, provides insights into their stability under various conditions, crucial for their practical applications (Cong & Cheng, 2021).